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Compound of Interest

Compound Name: Enrofloxacin Methyl Ester

Cat. No.: B15295174

For Researchers, Scientists, and Drug Development Professionals
Introduction

Enrofloxacin, a synthetic fluoroquinolone carboxylic acid derivative, is a broad-spectrum
antibiotic with significant applications in veterinary medicine.[1][2] This technical guide provides
a comprehensive overview of enrofloxacin, with a focus on its core structure, mechanism of
action, and relevant experimental protocols. While this document centers on the parent
compound, enrofloxacin, the principles and methodologies described herein are foundational
for researchers investigating its derivatives, such as the specified Enrofloxacin Methyl Ester
(Molecular Weight: 373.42). Information specific to the methyl ester is limited in publicly
available literature; therefore, this guide leverages the extensive data on enrofloxacin to
provide a thorough understanding of this important antibacterial agent.

Chemical and Physical Properties

Enrofloxacin and its methyl ester derivative possess a core fluoroquinolone structure essential
for their antibacterial activity. The key physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15295174?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Enrofloxacin
https://www.mdpi.com/1422-0067/23/7/3648
https://www.benchchem.com/product/b15295174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Property Enrofloxacin Enrofloxacin Methyl Ester
Molecular Formula C19H22FN30s3 C20H24FN30s3
Molecular Weight 359.39 g/mol 373.42 g/mol
CAS Number 93106-60-6 Not readily available
Pale or light yellow crystalline ] ]
Appearance Not readily available
substance

Slightly soluble in water at pH
Solubility 7. Soluble in organic solvents Not readily available
like DMSO and DMF.[3]

1-cyclopropyl-7-(4-
) i methyl 1-cyclopropyl-7-(4-
ethylpiperazin-1-yl)-6-fluoro-4- ) )
IUPAC Name ] o ethylpiperazin-1-yl)-6-fluoro-4-
0x0-1,4-dihydroquinoline-3- o
] ] oxoquinoline-3-carboxylate[4]
carboxylic acid[2]

Mechanism of Action and Signaling Pathway

Enrofloxacin exerts its bactericidal effects by targeting essential bacterial enzymes involved in
DNA replication: DNA gyrase and topoisomerase 1V.[5][6] This inhibition disrupts DNA
synthesis, leading to bacterial cell death.[7] The bactericidal activity is concentration-
dependent, with bacterial cell death occurring within 20—30 minutes of exposure.[1]

The mechanism of action involves the following key steps:

e Binding to the Enzyme-DNA Complex: Enrofloxacin binds non-covalently to the complex
formed by DNA and either DNA gyrase or topoisomerase IV.[5]

e Inhibition of Enzyme Activity: This binding prevents the enzymes from re-ligating the cleaved
DNA strands, a crucial step in their function.[8]

 Induction of DNA Damage: The accumulation of double-strand DNA breaks triggers the
bacterial SOS response at low concentrations, while higher concentrations lead to
chromosomal fragmentation and cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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